Cas no 1220033-08-8 (3-{(2-Chlorobenzyl)oxymethyl}piperidinehydrochloride)
3-{(2-Chlorobenzyl)oxymethyl}piperidinehydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Chloro-benzyloxymethyl)-piperidine hydrochloride
- 3-{[(2-Chlorobenzyl)oxy]methyl}piperidinehydrochloride
- 3-{[(2-Chlorobenzyl)oxy]methyl}piperidine hydrochloride
- 3-(((2-Chlorobenzyl)oxy)methyl)piperidine hydrochloride
- SBB075663
- 3-(2-chlorobenzyloxymethyl)piperidine hydrochloride
- (2-chlorophenyl)(3-piperidylmethoxy)methane, chloride
- 3-{(2-Chlorobenzyl)oxymethyl}piperidinehydrochloride
-
- Inchi: 1S/C13H18ClNO.ClH/c14-13-6-2-1-5-12(13)10-16-9-11-4-3-7-15-8-11;/h1-2,5-6,11,15H,3-4,7-10H2;1H
- InChI Key: KATHQUMWMDUPGD-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1COCC1CNCCC1.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 200
- Topological Polar Surface Area: 21.3
3-{(2-Chlorobenzyl)oxymethyl}piperidinehydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 089734-500mg |
3-(2-Chloro-benzyloxymethyl)-piperidine hydrochloride |
1220033-08-8 | 500mg |
£229.00 | 2022-02-28 | ||
| TRC | C038825-125mg |
3-{[(2-Chlorobenzyl)oxy]methyl}piperidinehydrochloride |
1220033-08-8 | 125mg |
$ 230.00 | 2022-06-06 | ||
| TRC | C038825-250mg |
3-{[(2-Chlorobenzyl)oxy]methyl}piperidinehydrochloride |
1220033-08-8 | 250mg |
$ 375.00 | 2022-06-06 | ||
| Chemenu | CM306454-5g |
3-(((2-Chlorobenzyl)oxy)methyl)piperidine hydrochloride |
1220033-08-8 | 95% | 5g |
$571 | 2021-08-18 | |
| Chemenu | CM306454-5g |
3-(((2-Chlorobenzyl)oxy)methyl)piperidine hydrochloride |
1220033-08-8 | 95% | 5g |
$571 | 2022-09-30 |
3-{(2-Chlorobenzyl)oxymethyl}piperidinehydrochloride Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 3-{(2-Chlorobenzyl)oxymethyl}piperidinehydrochloride
Comprehensive Overview of 3-{(2-Chlorobenzyl)oxymethyl}piperidinehydrochloride (CAS No. 1220033-08-8)
3-{(2-Chlorobenzyl)oxymethyl}piperidinehydrochloride (CAS No. 1220033-08-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This piperidine derivative features a 2-chlorobenzyloxymethyl substituent, which enhances its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for novel therapeutic agents, especially in the context of neurological and metabolic disorders.
In recent years, the demand for piperidine-based compounds has surged, driven by their versatility in medicinal chemistry. The 3-{(2-Chlorobenzyl)oxymethyl}piperidinehydrochloride structure is notable for its ability to interact with biological targets, making it a candidate for further exploration in central nervous system (CNS) drug development. Its hydrochloride salt form improves solubility, a critical factor for bioavailability in pharmaceutical formulations. This aligns with current trends in drug optimization, where solubility and stability are paramount.
The synthesis of CAS No. 1220033-08-8 involves multi-step organic reactions, including the introduction of the chlorobenzyl moiety to the piperidine core. This process is often optimized for high yield and purity, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring compliance with industry standards. These methods are frequently searched by chemists and researchers seeking reliable protocols for compound validation.
One of the most discussed topics in the context of 3-{(2-Chlorobenzyl)oxymethyl}piperidinehydrochloride is its potential role in addressing neurodegenerative diseases. With the rising prevalence of conditions like Alzheimer's and Parkinson's, there is a growing need for innovative molecular scaffolds. This compound's ability to modulate neurotransmitter activity positions it as a promising candidate for preclinical studies. Additionally, its structural analogs are being investigated for their efficacy in pain management, another hot topic in pharmaceutical research.
From an industrial perspective, CAS No. 1220033-08-8 is often sourced by contract research organizations (CROs) and pharmaceutical manufacturers for custom synthesis projects. The compound's patent status and regulatory compliance are frequently queried in search engines, reflecting the importance of intellectual property and safety in chemical sourcing. Suppliers typically provide detailed technical data sheets (TDS) and material safety data sheets (MSDS) to meet these demands.
In summary, 3-{(2-Chlorobenzyl)oxymethyl}piperidinehydrochloride (CAS No. 1220033-08-8) represents a compelling area of study for researchers focused on drug discovery and medicinal chemistry. Its structural features and potential therapeutic applications align with contemporary scientific priorities, making it a subject of ongoing investigation. As the field evolves, this compound may play a pivotal role in the development of next-generation pharmaceuticals.
1220033-08-8 (3-{(2-Chlorobenzyl)oxymethyl}piperidinehydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)